4-(4-Bromo-3-fluorophenoxy)thieno[3,2-d]pyrimidine

• IUPAC Name: 4-(4-bromo-3-fluorophenoxy)thieno[3,2-d]pyrimidine
• InChI: InChI=1S/C12H6BrFN2OS/c13-8-2-1-7(5-9(8)14)17-12-11-10(3-4-18-11)15-6-16-12/h1-6H
• InChI Key: RUKVIODOKOEMQG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OC2=NC=NC3=C2SC=C3)F)Br
• Molecular Formula: C12H6BrFN2OS
• Molecular Weight: 325.16 g/mol

Description

4-(4-Bromo-3-fluorophenoxy)thieno[3,2-d]pyrimidine, also known as BFPPT, is a heterocyclic compound that belongs to the thienopyrimidine family. It has been widely studied for its potential use in pharmaceutical and chemical industries due to its unique chemical properties.

Mechanism of Action

4-(4-Bromo-3-fluorophenoxy)thieno[3,2-d]pyrimidine exerts its biological effects by targeting specific enzymes and proteins in cells. It has been shown to inhibit the activity of certain kinases, including EGFR, Src, and JAK2, which are involved in cell signaling and proliferation. 4-(4-Bromo-3-fluorophenoxy)thieno[3,2-d]pyrimidine also binds to DNA and RNA, which may contribute to its antiviral activity.
Biochemical and Physiological Effects:
4-(4-Bromo-3-fluorophenoxy)thieno[3,2-d]pyrimidine has been shown to induce cell cycle arrest and apoptosis in cancer cells, which may contribute to its anticancer activity. It has also been shown to reduce inflammation in animal models of inflammatory diseases. 4-(4-Bromo-3-fluorophenoxy)thieno[3,2-d]pyrimidine has been found to have low toxicity in vitro and in vivo, which suggests that it may be a safe and effective drug candidate.

Advantages and Limitations for Lab Experiments

4-(4-Bromo-3-fluorophenoxy)thieno[3,2-d]pyrimidine has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high degree of chemical stability. 4-(4-Bromo-3-fluorophenoxy)thieno[3,2-d]pyrimidine is also highly soluble in a variety of solvents, which makes it easy to work with in the lab. However, there are some limitations to using 4-(4-Bromo-3-fluorophenoxy)thieno[3,2-d]pyrimidine in lab experiments. It has limited water solubility, which may make it difficult to use in certain assays. 4-(4-Bromo-3-fluorophenoxy)thieno[3,2-d]pyrimidine is also a relatively new compound, and more research is needed to fully understand its biological activity and potential applications.

Future Directions

There are several future directions for research on 4-(4-Bromo-3-fluorophenoxy)thieno[3,2-d]pyrimidine. One area of interest is the development of 4-(4-Bromo-3-fluorophenoxy)thieno[3,2-d]pyrimidine derivatives with improved biological activity and selectivity. Another area of research is the use of 4-(4-Bromo-3-fluorophenoxy)thieno[3,2-d]pyrimidine as a fluorescent probe for imaging. 4-(4-Bromo-3-fluorophenoxy)thieno[3,2-d]pyrimidine may also have potential applications in the treatment of viral infections, and further studies are needed to explore this possibility. Finally, more research is needed to fully understand the mechanism of action of 4-(4-Bromo-3-fluorophenoxy)thieno[3,2-d]pyrimidine and its potential uses in the field of medicinal chemistry.
Conclusion:
In conclusion, 4-(4-Bromo-3-fluorophenoxy)thieno[3,2-d]pyrimidine is a promising compound with potential applications in the pharmaceutical and chemical industries. It has been shown to exhibit a wide range of biological activities and has low toxicity in vitro and in vivo. While there are some limitations to using 4-(4-Bromo-3-fluorophenoxy)thieno[3,2-d]pyrimidine in lab experiments, it has several advantages that make it a useful tool for researchers. Further research is needed to fully understand the potential of 4-(4-Bromo-3-fluorophenoxy)thieno[3,2-d]pyrimidine and its derivatives in the field of medicinal chemistry.

Synthesis Methods

The synthesis of 4-(4-Bromo-3-fluorophenoxy)thieno[3,2-d]pyrimidine involves the reaction between 4-bromo-3-fluoroanisole and 2-aminothiophene-3-carboxylic acid, which is then followed by cyclization to form the thienopyrimidine ring. The reaction is typically carried out in the presence of a catalyst and under controlled conditions to ensure high yield and purity.

Scientific Research Applications

4-(4-Bromo-3-fluorophenoxy)thieno[3,2-d]pyrimidine has been the subject of extensive research due to its potential applications in the field of medicinal chemistry. It has been shown to exhibit a wide range of biological activities, including anticancer, anti-inflammatory, and antiviral properties. 4-(4-Bromo-3-fluorophenoxy)thieno[3,2-d]pyrimidine has also been studied for its potential use as a kinase inhibitor and as a fluorescent probe for imaging.